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Compound of Interest

Compound Name: Triolein-13C3

Cat. No.: B1601240

For Researchers, Scientists, and Drug Development Professionals

The 13C-Triolein Breath Test is a non-invasive and reliable method for assessing fat
malabsorption, offering a safer alternative to radioactive isotopes. This guide provides a
comprehensive overview of normative data from Triolein-13C3 metabolic studies, compares its
performance with other methods, and details the experimental protocols to support study
design and interpretation.

Performance Comparison: 13C-Triolein Breath Test
vs. Alternative Methods

The 13C-Triolein breath test demonstrates high sensitivity and specificity in detecting fat
malabsorption, making it a robust tool for clinical and research settings. Below is a summary of
its performance in comparison to other common methods for assessing pancreatic exocrine
insufficiency and fat malabsorption.
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Normative Data for 13C-Triolein Breath Test

The following table summarizes key normative data points from studies utilizing the 13C-

Triolein breath test in healthy subjects. These values can serve as a reference for interpreting

results in metabolic studies.

Condition/Disease
State Value

Reference

Healthy Subject
Parameter

Value

> 2.7% dose/hour
Peak 13C0O2

(mean: 4.96 £ 2.2%

dose/hour)

Excretion Rate

< 2.7% dose/hour
(mean: 0.75 £ 0.63%
dose/hour in fat

malabsorption)

Cumulative .
Median: 28%

(interquartile range:
22-41%)

Percentage Dose
Recovery (cPDR) at 6

hours

Median: 3%
(interquartile range: O-
8% in cystic fibrosis
patients without

enzyme replacement)

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and

reproducible results in Triolein-13C3 metabolic studies.

13C-Triolein Breath Test Protocol
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This protocol is based on methodologies described in published research.[3][6]

Patient Preparation:
o Patients should fast overnight for at least 8-12 hours.

o Abstain from smoking and vigorous exercise on the morning of the test.

Baseline Breath Sample:

o Collect a baseline breath sample by having the patient exhale into a collection tube or bag.

Test Meal Administration:

o Administer a standardized liquid meal. A common formulation consists of 50 mL of a liquid
meal mixed with 200 pL of 13C-Triolein.[3][6] Another described dosage is 17 mg/kg of
body weight.[1]

Breath Sample Collection:

o Collect breath samples at regular intervals. A typical schedule is every 30 minutes for a
total duration of 6 hours.[3][6]

Sample Analysis:

o Analyze the 13C02/12CO2 ratio in the collected breath samples using isotope ratio mass
spectrometry (IRMS) or other suitable technology.

Data Calculation:

o Calculate the percentage dose of 13C recovered per hour (% dose/h) and the cumulative
percentage dose recovery (CPDR) over the study period.

Visualizing Metabolic and Experimental Pathways

To further clarify the processes involved in Triolein-13C3 metabolic studies, the following
diagrams illustrate the metabolic pathway of Triolein-13C3 and the experimental workflow of
the breath test.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15012784/
https://www.researchgate.net/publication/8071522_Evaluation_of_the_C-13-triolein_breath_test_for_fat_malabsorption_in_adult_patients_with_cystic_fibrosis
https://pubmed.ncbi.nlm.nih.gov/15012784/
https://www.researchgate.net/publication/8071522_Evaluation_of_the_C-13-triolein_breath_test_for_fat_malabsorption_in_adult_patients_with_cystic_fibrosis
https://pubmed.ncbi.nlm.nih.gov/7060913/
https://pubmed.ncbi.nlm.nih.gov/15012784/
https://www.researchgate.net/publication/8071522_Evaluation_of_the_C-13-triolein_breath_test_for_fat_malabsorption_in_adult_patients_with_cystic_fibrosis
https://www.benchchem.com/product/b1601240?utm_src=pdf-body
https://www.benchchem.com/product/b1601240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Ingestion & Digestion Absorption & Metabolism Exhalation

Krebs Cycle &
Absorption of ) Hepatic Metabolism Respiration Exhalation of
13C-Fatty Acids (Beta-oxidation) 13C02

Hydrolysis

Ingestion of
13C-Triolein

Pancreatic Lipase
(in Small Intestine)

Click to download full resolution via product page

Caption: Metabolic Pathway of Ingested 13C-Triolein.
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Caption: Experimental Workflow of the 13C-Triolein Breath Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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